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Compound of Interest

Compound Name: 2-(2-methoxypropoxy)propan-1-ol

CAS No.: 13588-28-8

Cat. No.: B081100 Get Quote

Case ID: DPGME-COMPAT-001 Status: Active Agent: Senior Application Scientist Chemical

Profile: 2-(2-methoxypropoxy)propan-1-ol Common Synonyms: Dipropylene Glycol Methyl

Ether (DPM), DPGME (Isomer mixture), Dowanol™ DPM.

Executive Summary
You are inquiring about 2-(2-methoxypropoxy)propan-1-ol, a primary isomer found in

commercial Dipropylene Glycol Methyl Ether (DPM). This is a mid-to-slow evaporating,

hydrophilic glycol ether.[1]

Crucial Operational Insight: Unlike simple alcohols (ethanol) or aggressive chlorinated solvents

(DCM), this solvent occupies a "middle ground" of polarity. This makes it a coupling agent—it

solubilizes both water and oils. However, this dual nature makes it deceptively aggressive

toward materials that usually resist simple aqueous solutions or simple hydrocarbons.

Immediate Action Required:

Stop using Polystyrene (PS) or Polycarbonate (PC) consumables immediately.

Verify your pump seals; if they are Viton® (FKM), monitor for swelling. EPDM is the superior

choice for this solvent.
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Test for peroxides if your bottle has been open >6 months.

Module 1: Hardware & Material Compatibility
The "Polarity Trap"
Researchers often assume that because DPM is water-soluble, it is safe for all "aqueous-

compatible" plastics. This is false. Its ether linkages allow it to permeate and swell elastomers

that are otherwise resistant to water.

Compatibility Matrix
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Material Class Material Name
Compatibility
Rating

Technical Notes

Rigid Plastics Polypropylene (PP) Excellent

Safe for storage

vessels and pipette

tips.

HDPE / LDPE Excellent
Standard bottles/caps

are safe.

Polystyrene (PS) SEVERE RISK

DO NOT USE.

Causes crazing and

dissolution. Avoid PS

serological

pipettes/reservoirs.

Polycarbonate (PC) High Risk

Causes stress

cracking and clouding.

Avoid PC centrifuge

tubes.

PTFE (Teflon) Excellent
The gold standard for

all wetted parts.

Elastomers (Seals) EPDM Recommended
Excellent resistance to

polar glycol ethers.

Viton® (FKM) Caution / Risk

Counter-intuitive:

Viton is great for oils

but swells in polar

glycol ethers. Use

EPDM instead.

Buna-N (Nitrile) Limited

Moderate swelling

over time. Acceptable

for disposable gloves

(splash protection) but

not permanent seals.

Silicone Good Generally resistant,

but some grades may
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swell slightly.

Decision Logic: Material Selection

Select Material for
2-(2-methoxypropoxy)propan-1-ol

Is the component Rigid or Flexible?

Rigid (Tubes, Reservoirs) Flexible (Seals, Tubing)

Must it be optically clear?

Borosilicate Glass
(Recommended)

Yes

Plastic Required

No

Polycarbonate/Polystyrene
(STOP: Incompatible)

Avoid

Polypropylene or PTFE
(Safe)

Use

Is it a permanent seal
(O-ring/Gasket)?

Viton (FKM)
(Risk of Swelling)

Avoid

EPDM
(Best Choice)

Preferred

Silicone/Pt-Cured
(Acceptable)

Alternative

Click to download full resolution via product page

Figure 1: Decision tree for selecting labware compatible with glycol ethers. Note the preference

for EPDM over Viton for seals.[2][3][4]

Module 2: Filtration & Purification
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Filtration is a common failure point. Using the wrong membrane can lead to the filter dissolving

into your sample, creating "ghost peaks" in downstream analysis (LC-MS/GC-MS).

Membrane Selection Guide
Nylon (Polyamide):Compatible.

Why: Nylon is hydrophilic and generally resistant to alcohols and glycol ethers. It is a cost-

effective choice for DPM.

PTFE (Polytetrafluoroethylene):Compatible (Best).

Why: Chemically inert.

Note: Standard PTFE is hydrophobic. If filtering a DPM/Water mixture, you may need to

pre-wet the membrane with pure alcohol or use "Hydrophilic PTFE."

Regenerated Cellulose (RC):Compatible.

Why: Excellent resistance to organic solvents and aqueous mixtures. Good for HPLC

sample prep.

Cellulose Acetate (CA) / Nitrate (CN):INCOMPATIBLE.

Risk: Glycol ethers can dissolve or soften these membranes, contaminating the filtrate.

Filtration Workflow

Sample in DPM Check Membrane Type

Cellulose Acetate?

Nylon or RC?

PTFE?

STOP: Dissolution Risk
Yes

Proceed with FiltrationIs it Hydrophobic?
No (Hydrophilic PTFE)

Pre-wet with Alcohol

Yes
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Figure 2: Workflow for selecting the correct syringe filter or vacuum membrane to prevent

sample contamination.

Module 3: Chemical Stability & Safety
The Peroxide Threat
Like most ethers, 2-(2-methoxypropoxy)propan-1-ol is a Class B Peroxide Former.

Mechanism: Oxygen reacts with the alpha-carbon next to the ether oxygen to form

hydroperoxides.

Trigger: Exposure to air and light over time.[2]

Risk: Concentration (e.g., rotary evaporation) can concentrate peroxides to explosive levels.

Protocol: Peroxide Management

Dating: Label all bottles with "Received Date" and "Opened Date."

Testing: Test for peroxides using quantofix strips or KI (Potassium Iodide) method every 6

months after opening.

Disposal: If peroxide concentration >100 ppm, contact EHS for neutralization/disposal. DO

NOT distill.

Hygroscopicity
DPM is hygroscopic (absorbs water from the air).

Impact: If used as an anhydrous reaction solvent, it must be stored over molecular sieves

(3Å or 4Å). Old solvent may contain significant water, affecting sensitive coupling reactions.

Troubleshooting FAQs
Q: I used a plastic serological pipette to transfer DPM, and it looks cloudy/etched. Is the solvent

ruined? A: The solvent is likely contaminated with dissolved polystyrene. Discard the aliquot.
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Do not return it to the stock bottle. Use glass or PP pipettes in the future.

Q: My HPLC pressure is spiking after injecting samples dissolved in DPM. A: You may be using

a mismatched syringe filter. If you used Cellulose Acetate, the filter likely partially dissolved and

re-precipitated on your column frit. Reverse flush the column if possible; otherwise, the column

guard may need replacement. Switch to Nylon or PTFE filters.

Q: Can I use Viton O-rings in my flow reactor with this solvent? A: It is not recommended. While

Viton survives short exposure, DPM will cause it to swell over time, leading to leaks or flow rate

irregularities. Switch to EPDM or Kalrez® seals for long-term stability.

Q: Is the specific isomer (2-(2-methoxypropoxy)propan-1-ol) more toxic than the mixture? A:

Commercial DPM is a mixture. The primary isomer is 1-(2-methoxypropoxy)propan-2-ol. The

isomer you listed (the primary alcohol isomer) is present in smaller quantities. While toxicity

profiles are similar (low acute toxicity), always refer to the SDS for the specific lot you are

using. Note that structurally related 2-methoxypropanol-1 (without the dipropylene chain) is a

known teratogen; however, DPM (the dipropylene derivative) is generally considered safer, but

standard PPE (gloves/glasses) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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